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Compound of Interest

Compound Name: IT-143B

Cat. No.: B3025987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of IT-143B, a piericidin-

class antibiotic, for use in a variety of in-vitro experiments. Proper preparation of IT-143B
solutions is critical for obtaining accurate and reproducible results in cell-based assays and

other experimental systems.

Introduction
IT-143B is a compound isolated from a Streptomyces species with known activity against the

fungus Aspergillus fumigatus, the Gram-positive bacterium Micrococcus luteus, and KB

carcinoma cells.[1] Due to its therapeutic potential, IT-143B is a subject of interest in drug

discovery and development. These guidelines outline the recommended solvents and

procedures for preparing IT-143B stock solutions and working solutions for in-vitro research.

Recommended Solvents
IT-143B exhibits solubility in several organic solvents suitable for in-vitro studies. The choice of

solvent will depend on the specific experimental requirements, including the cell type, assay

format, and desired final concentration.

A summary of recommended solvents for dissolving IT-143B is provided in the table below.
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Solvent Chemical Formula
Common
Abbreviation

Notes

Ethanol C₂H₅OH EtOH

A commonly used

solvent in cell culture

applications. Ensure

the final concentration

in the culture medium

is non-toxic to the

cells.

Methanol CH₃OH MeOH

Can be used for

preparing high-

concentration stock

solutions. Volatile and

requires careful

handling.

Dimethylformamide (CH₃)₂NC(O)H DMF

A polar aprotic solvent

suitable for dissolving

a wide range of

organic compounds.

Use with caution as it

can be toxic to some

cell lines at higher

concentrations.

Dimethyl sulfoxide (CH₃)₂SO DMSO

A highly effective and

commonly used

solvent for dissolving

compounds for

biological assays. It is

recommended to keep

the final DMSO

concentration in the

culture medium below

0.5% to minimize

cytotoxicity.
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Experimental Protocols
Preparation of a Concentrated Stock Solution
This protocol describes the preparation of a 10 mM stock solution of IT-143B in DMSO.

Materials:

IT-143B (purity >95%)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Calculate the required mass of IT-143B:

The molecular weight of IT-143B is 455.63 g/mol .[1]

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 455.63 g/mol x 1000 mg/g = 4.56 mg

Dissolve IT-143B:

Aseptically weigh 4.56 mg of IT-143B and transfer it to a sterile microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.

Vortex the tube gently until the compound is completely dissolved. A brief sonication in a

water bath may be used to aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C for long-term storage.

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the 10 mM stock solution to prepare working solutions for

treating cells in culture.

Materials:

10 mM IT-143B stock solution in DMSO

Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Determine the final desired concentrations of IT-143B for your experiment.

Perform serial dilutions of the 10 mM stock solution in sterile cell culture medium. For

example, to prepare a 100 µM working solution from a 10 mM stock, you would perform a

1:100 dilution.

Add the working solutions to your cell cultures to achieve the desired final concentrations.

Ensure that the final concentration of the solvent (e.g., DMSO) in the cell culture medium is

consistent across all treatment groups, including the vehicle control, and remains at a non-

toxic level (typically ≤ 0.5% for DMSO).

Diagrams

Stock Solution Preparation Working Solution Preparation

Weigh IT-143B Dissolve in DMSO Store at -20°C Dilute Stock in Media Treat Cells
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Caption: Workflow for preparing IT-143B solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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